Cas no 1996505-82-8 (1-(4-Fluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(4-Fluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 1996505-82-8
• MF: C₁₂H₂₁FN₂O
• MW: 228.306346654892
• CID: 5720771
• PubChem ID: 121200844
• Update Time: 2023-10-25

1-(4-Fluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026708819
• 1-(4-fluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• 1-(4-fluoropiperidin-1-yl)-2-piperidin-4-ylethanone
• 1996505-82-8
• F1907-4358
• 1-(4-Fluoropiperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C12H21FN2O/c13-11-3-7-15(8-4-11)12(16)9-10-1-5-14-6-2-10/h10-11,14H,1-9H2
• InChI Key： DOTXLGMVPDAKMM-UHFFFAOYSA-N
• SMILES： FC1CCN(C(CC2CCNCC2)=O)CC1

Computed Properties

• Exact Mass: 228.16379146g/mol
• Monoisotopic Mass: 228.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų